molecular formula C19H24N4O4S B2981064 2-oxo-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)-1,2-dihydropyridine-3-carboxamide CAS No. 1021254-89-6

2-oxo-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)-1,2-dihydropyridine-3-carboxamide

Cat. No. B2981064
CAS RN: 1021254-89-6
M. Wt: 404.49
InChI Key: ZLJPMCRZLRIOPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-oxo-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H24N4O4S and its molecular weight is 404.49. The purity is usually 95%.
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Scientific Research Applications

Anti-Fibrosis Activity

This compound has shown promise in the field of anti-fibrotic therapy. Fibrosis is a pathological condition characterized by excessive deposition of extracellular matrix components, leading to organ dysfunction. The compound’s ability to inhibit collagen expression and hydroxyproline content in cell culture suggests its potential as a novel anti-fibrotic drug .

Antimicrobial Properties

Pyrimidine derivatives, which are structurally related to this compound, have been reported to exhibit antimicrobial activities. This suggests that the compound could be explored for its efficacy against various bacterial and fungal infections, contributing to the development of new antimicrobial agents .

Antiviral Applications

Similarly, pyrimidine derivatives are known for their antiviral properties. Research into the compound’s potential to inhibit viral replication could lead to new treatments for viral infections, including those caused by emerging and re-emerging viruses .

Antitumor Effects

The compound’s structural core, pyrimidine, is associated with antitumor activities. Investigating this compound for its ability to inhibit tumor growth and proliferation could provide insights into new cancer therapies, particularly in targeting specific pathways involved in cancer cell survival .

Pharmacological Research

Given the wide range of biological activities associated with pyrimidine derivatives, this compound could serve as a key molecule in pharmacological research. It could be used to study the interaction with various cellular targets, leading to the discovery of new drug candidates .

Chemical Biology Studies

In chemical biology, the compound can be used to probe the function of biological systems. Its interactions with proteins, enzymes, and other macromolecules can help elucidate the underlying mechanisms of diseases and identify potential therapeutic targets .

properties

IUPAC Name

2-oxo-N-[3-(4-phenylpiperazin-1-yl)sulfonylpropyl]-1H-pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24N4O4S/c24-18-17(8-4-9-20-18)19(25)21-10-5-15-28(26,27)23-13-11-22(12-14-23)16-6-2-1-3-7-16/h1-4,6-9H,5,10-15H2,(H,20,24)(H,21,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZLJPMCRZLRIOPU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=CC=CC=C2)S(=O)(=O)CCCNC(=O)C3=CC=CNC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24N4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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